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Compound of Interest

Compound Name: Nerylacetone

Cat. No.: B1225463

This document provides essential safety and logistical information for the proper disposal of
nerylacetone in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals while minimizing
environmental impact. Adherence to local, state, and federal regulations is mandatory.[1]

Immediate Safety and Hazard Information

Nerylacetone is a combustible liquid that can cause skin, eye, and respiratory irritation.[2][3] It
may also trigger allergic skin reactions and is considered toxic to aquatic life with long-lasting
effects.[4][5][6]

Key Hazards:

Skin Irritation and Sensitization: Causes skin irritation and may lead to an allergic skin
reaction.[2][4]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Environmental Hazard: Toxic to aquatic organisms, with potentially long-term adverse effects
in the aquatic environment.[1][5]

Personal Protective Equipment (PPE): Before handling nerylacetone, ensure the following
PPE is worn:
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Chemical-resistant gloves (e.qg., nitrile).[4]

Safety goggles or a face shield for eye protection.[3]

A laboratory coat.

In case of significant spills or inadequate ventilation, a respirator with an appropriate filter
may be necessary.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for nerylacetone.

Property Value

Flash Point 107.22 °C (225.00 °F)

Boiling Point 106.00 to 107.00 °C @ 760.00 mm Hg
Specific Gravity 0.868 g/cm? at 25 °C

Water Solubility 8.867 mg/L at 25 °C (estimated to be insoluble)
Vapor Pressure 0.016 mmHg at 25 °C (estimated)

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of small quantities of nerylacetone
typically found in a laboratory setting. For larger quantities, consult your institution's hazardous
waste disposal protocols and certified waste disposal services.[7]

Step 1: Waste Collection

o Designate a specific, clearly labeled, and sealed container for nerylacetone waste. The
container should be made of a compatible material (e.g., high-density polyethylene - HDPE).

» Never mix nerylacetone waste with other chemical waste streams unless compatibility has
been confirmed.[8]

Step 2: Handling and Storage of Waste
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» Conduct all transfers of nerylacetone waste in a well-ventilated area, preferably within a
chemical fume hood.

» Keep the waste container securely sealed when not in use.[1]

» Store the waste container in a cool, dry, and well-ventilated secondary containment area,
away from ignition sources and incompatible materials such as oxidizing agents.[1]

Step 3: Spill Management In the event of a spill, follow these procedures:
e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,
earth, or vermiculite.[1]

o Carefully collect the absorbed material into a labeled hazardous waste container.

o Clean the spill area with soap and water, and collect the cleaning materials for disposal as
hazardous waste.

e Major Spills:

o Evacuate the area immediately.

o Alert your institution's emergency response team.

o Move to an upwind location.[1]

o Prevent the spill from entering drains or waterways.[1]
Step 4: Final Disposal

» Arrange for the collection of the hazardous waste container by your institution's licensed
hazardous waste disposal service.
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» Dispose of the contents and the container at an approved waste disposal plant or through an
industrial combustion facility.[4][6]

e Do not pour nerylacetone down the drain.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of nerylacetone.
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Caption: Workflow for the proper disposal of nerylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Nerylacetone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225463#nerylacetone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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